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Compound of Interest

Compound Name: 5-Dodecene

Cat. No.: B1336143 Get Quote

This technical guide provides an in-depth overview of 5-Dodecene, a long-chain alkene of

interest to researchers, scientists, and professionals in drug development and chemical

synthesis. This document covers its chemical and physical properties, detailed stereoselective

synthetic protocols, spectroscopic characterization, potential applications, and safety and

handling information.

Chemical and Physical Properties
5-Dodecene is an unsaturated hydrocarbon with the chemical formula C₁₂H₂₄. It exists as two

geometric isomers, (Z)-5-Dodecene (cis) and (E)-5-Dodecene (trans), each with distinct

physical and spectroscopic properties. The CAS Registry Numbers for the isomers are 7206-

28-2 for the (Z)-isomer and 7206-16-8 for the (E)-isomer.[1][2]

Table 1: General and Physical Properties of 5-Dodecene
Isomers

Property (Z)-5-Dodecene (E)-5-Dodecene

CAS Registry Number 7206-28-2[1] 7206-16-8[2]

Molecular Formula C₁₂H₂₄[1] C₁₂H₂₄[2]

Molecular Weight 168.32 g/mol [1] 168.32 g/mol [2]

Boiling Point 71 °C @ 10 mmHg No data available

Density 0.76 g/cm³ (estimate) No data available

Refractive Index 1.4310-1.4350 (estimate) No data available
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Table 2: Gas Chromatography Data for 5-Dodecene
Isomers

Isomer
Kovats Retention Index
(Standard Non-Polar
Column)

Kovats Retention Index
(Standard Polar Column)

(Z)-5-Dodecene 1188, 1187, 1176[3]
1233, 1235, 1237, 1238, 1240,

1241, 1242, 1244, 1246[3]

(E)-5-Dodecene 1189, 1188, 1181[3]
1231, 1232, 1233, 1234, 1237,

1238, 1239, 1240[3]

Experimental Protocols: Stereoselective Synthesis
The Wittig reaction is a robust and widely used method for the synthesis of alkenes from

aldehydes or ketones. The stereochemical outcome of the reaction can be controlled to

selectively produce either the (Z) or (E) isomer of 5-dodecene.

Synthesis of (Z)-5-Dodecene via Standard Wittig
Reaction
Non-stabilized phosphorus ylides, under salt-free conditions, typically react with aldehydes to

produce (Z)-alkenes with high selectivity.[4][5][6] The synthesis of (Z)-5-dodecene can be

achieved by reacting heptanal with pentyltriphenylphosphonium ylide.

Materials:

1-Bromopentane

Triphenylphosphine (PPh₃)

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Heptanal
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Saturated aqueous ammonium chloride (NH₄Cl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Procedure:

Preparation of Pentyltriphenylphosphonium Bromide: In a round-bottom flask, dissolve 1-

bromopentane (1.0 eq) and triphenylphosphine (1.0 eq) in anhydrous toluene. Heat the

mixture at reflux for 24 hours. Cool the reaction to room temperature, and collect the

resulting white precipitate by filtration. Wash the solid with cold diethyl ether and dry under

vacuum to yield pentyltriphenylphosphonium bromide.

Ylide Formation: Suspend pentyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF

under an inert atmosphere (e.g., argon) and cool to 0 °C. Add n-butyllithium (1.05 eq)

dropwise. The formation of the deep red-colored ylide indicates a successful reaction. Stir

the mixture at room temperature for 1 hour.

Wittig Reaction: Cool the ylide solution to -78 °C and add a solution of heptanal (1.0 eq) in

anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

Workup and Purification: Quench the reaction with a saturated aqueous solution of NH₄Cl.

Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with

brine, and dry over anhydrous MgSO₄. Filter and concentrate the solution under reduced

pressure. The crude product contains the desired (Z)-5-dodecene and triphenylphosphine

oxide as a major byproduct. Purify the crude product by flash column chromatography on

silica gel using hexane as the eluent to isolate pure (Z)-5-dodecene.
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Caption: Experimental workflow for the synthesis of (Z)-5-Dodecene.

Synthesis of (E)-5-Dodecene via the Schlosser
Modification of the Wittig Reaction
To obtain the thermodynamically more stable (E)-alkene from a non-stabilized ylide, the

Schlosser modification is employed.[7][8][9][10] This involves the in-situ epimerization of the

initially formed cis-betaine intermediate to the more stable trans-betaine before elimination.

Materials:

Pentyltriphenylphosphonium bromide

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes
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Heptanal

Phenyllithium (PhLi)

tert-Butanol

Saturated aqueous ammonium chloride (NH₄Cl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Procedure:

Ylide Formation: Prepare the pentyltriphenylphosphonium ylide from

pentyltriphenylphosphonium bromide and n-butyllithium in anhydrous THF as described in

section 2.1.

Initial Reaction: Cool the ylide solution to -78 °C and add a solution of heptanal (1.0 eq) in

anhydrous THF dropwise. Stir the mixture at this temperature for 1 hour.

Epimerization: Add a solution of phenyllithium (1.1 eq) dropwise to the reaction mixture at

-78 °C. Allow the mixture to warm to -30 °C and stir for 30 minutes. This step facilitates the

epimerization to the more stable threo-lithiobetaine.

Protonation and Elimination: Cool the reaction mixture back to -78 °C and add tert-butanol

(1.2 eq). Allow the reaction to warm to room temperature and stir overnight.

Workup and Purification: Follow the same workup and purification procedure as described in

section 2.1 to isolate pure (E)-5-dodecene.
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Caption: Experimental workflow for the synthesis of (E)-5-Dodecene.

Spectroscopic Characterization
The (Z) and (E) isomers of 5-dodecene can be distinguished by their characteristic signals in

¹H NMR, ¹³C NMR, and IR spectroscopy.

Table 3: Expected Spectroscopic Data for 5-Dodecene
Isomers
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Spectroscopic
Method

Feature
Expected Value for
(Z)-5-Dodecene

Expected Value for
(E)-5-Dodecene

¹H NMR
Vinylic Protons

(CH=CH)

~5.3-5.4 ppm

(multiplet)

~5.4-5.5 ppm

(multiplet)

Allylic Protons (=C-

CH₂)

~2.0-2.1 ppm

(multiplet)

~1.9-2.0 ppm

(multiplet)

¹³C NMR Vinylic Carbons (C=C) ~129-131 ppm ~130-132 ppm

Allylic Carbons (=C-C) ~27-29 ppm ~32-34 ppm

IR Spectroscopy C=C Stretch
~1650-1660 cm⁻¹

(weak)

~1670-1675 cm⁻¹

(weak)

=C-H Stretch ~3010-3030 cm⁻¹ ~3010-3030 cm⁻¹

=C-H Bend (out-of-

plane)

~675-730 cm⁻¹

(strong)

~960-975 cm⁻¹

(strong)[11]

Biological Activity and Applications
Long-chain alkenes, including dodecene isomers, are known to be components or

intermediates in the synthesis of insect pheromones.[12][13][14] For example, derivatives of

dodecenol are pheromone components for various Lepidoptera species.[14] The specific

biological role of 5-dodecene itself is not extensively documented in publicly available

literature; however, its structural motifs are relevant to the synthesis of biologically active

molecules. Its primary application in a research setting is as a synthetic intermediate and as a

reference compound in analytical studies, such as the analysis of complex hydrocarbon

mixtures by GC-MS.[15]

Safety and Handling
5-Dodecene is a combustible liquid and may be fatal if swallowed and enters airways.[16] It

should be handled in a well-ventilated area, away from heat, sparks, and open flames.

Personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab

coat, should be worn.
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First Aid Measures:

If inhaled: Move the victim to fresh air.

In case of skin contact: Remove contaminated clothing and rinse skin with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes.

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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